Cas no 402950-98-5 (1-5-(2-chloroquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one)

• Product Name: 1-5-(2-chloroquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one
• CAS No: 402950-98-5
• MF: C₂₂H₂₀ClN₃O₃
• MW: 409.865504264832
• CID: 6437220
• Update Time: 2025-11-01

1-5-(2-chloroquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-5-(2-chloroquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one
• 1-(5-(2-chloroquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)ethan-1-one
• Ethanone, 1-[5-(2-chloro-3-quinolinyl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-

• Inchi： 1S/C22H20ClN3O3/c1-13(27)26-19(16-10-14-6-4-5-7-17(14)24-22(16)23)12-18(25-26)15-8-9-20(28-2)21(11-15)29-3/h4-11,19H,12H2,1-3H3
• InChI Key： WUEUKBDRAVAKAA-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(C2=CC3C(N=C2Cl)=CC=CC=3)CC(C2=CC=C(OC)C(OC)=C2)=N1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 1-5-(2-chloroquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one

Introduction to 1-5-(2-chloroquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one (CAS No. 402950-98-5)

1-5-(2-chloroquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one (CAS No. 402950-98-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles and is characterized by its unique structural features, including a quinoline ring and methoxy-substituted phenyl groups. These structural elements contribute to its biological activity and make it a promising candidate for various pharmacological studies.

The synthesis of 1-5-(2-chloroquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one involves several steps, typically starting with the reaction of 2-chloroquinoline and 3,4-dimethoxybenzaldehyde to form the corresponding imine. Subsequent cyclization and reduction steps yield the final product. The synthetic route is well-documented in the literature and has been optimized to improve yield and purity, making it accessible for both academic and industrial research.

Recent studies have focused on the biological activities of 1-5-(2-chloroquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-5-(2-chloroquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one has also been investigated for its anticancer activity. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK. These results highlight its potential as a lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 1-5-(2-chloroquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one have also been studied to assess its suitability for in vivo applications. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further optimization may be necessary to enhance these properties and improve therapeutic efficacy.

Toxicity studies are crucial for evaluating the safety profile of any potential drug candidate. In vitro cytotoxicity assays have shown that 1-5-(2-chloroquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-e thane-one has low toxicity towards normal cells at therapeutic concentrations. This suggests that it may have a favorable therapeutic index, which is essential for clinical translation.

In conclusion, 1-{[5-(2-Chloroquinolin–3–yl)–3–(3–methoxy–4–hydroxyphenyl)–4–(methylthio)pyrazol– 1–yl]methyl}pyridine, or more accurately referred to as 1-{[5-(2-Chloroquinolin–3–yl)–3–(3–methoxy–4–hydroxyphenyl)–4–(methylthio)pyrazol– 1–yl]methyl}pyridine, represents a promising compound with diverse biological activities. Its anti-inflammatory and anticancer properties make it a valuable target for further research and development in the pharmaceutical industry. Ongoing studies aim to elucidate its mechanism of action in greater detail and optimize its pharmacological properties for clinical use.